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Compound of Interest

Compound Name: 3-Bromo-N,N-diphenylaniline

Cat. No.: B1284278

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of commercial suppliers for high-purity 3-
Bromo-N,N-diphenylaniline (CAS No. 78600-33-6), a crucial building block in the
development of advanced materials, particularly for applications in Organic Light Emitting
Diodes (OLEDSs), and as a versatile intermediate in pharmaceutical synthesis. This document
outlines key quality specifications from various suppliers, a representative synthesis and
purification protocol, and a workflow for procurement and quality verification.

Supplier Specifications

The following table summarizes the publicly available data for 3-Bromo-N,N-diphenylaniline
from several commercial suppliers. It is important to note that for detailed impurity profiles and
lot-specific data, direct contact with the supplier and a request for a Certificate of Analysis
(CoA) are essential.
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Purity Molecular
. Product - CAS Molecular .
Supplier Specificat Weight ( Notes
Number . Number Formula
ion g/mol )
Provides
access to
Certificates
Sigma- 78600-33- C18H14Br of Analysis
_ 647527 97%[1] 324.21[1] 3
Aldrich 6[1] N[1] for specific
batches on
their
website.[1]
Aladdin 78600-33- C18H14Br
o B134545 >98%][2] 324.21[2] -
Scientific 6 N[2]
Offers
access to
BLD 78600-33- C18H14Br NMR,
BD139458  97.0% 324.21
Pharm 6[3] N HPLC, and
LC-MS
data.[3]
Purity can
be
Henan .
98% adjusted
Allgreen AG-C- ) 78600-33- C18H14Br ]
] (customiza 324.21 according
Chemical 100431 6[4] N[4]
ble)[4] to
Co., Ltd.
customer
demand.[4]

Experimental Protocols
Representative Synthesis of 3-Bromo-N,N-

diphenylaniline

The following protocol is a general representation of the synthesis of a bromoaniline derivative,
adapted from methodologies described in the patent literature for the bromination of aromatic
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amines.[5] This method utilizes copper(ll) bromide as both a bromine source and a catalyst.
Materials:

e N,N-diphenylaniline

o Copper(ll) bromide (CuBr2)

o Tetrahydrofuran (THF)

o Ethyl acetate

» Saturated sodium carbonate solution

o Saturated sodium chloride solution (brine)

e Anhydrous sodium sulfate (Na2S04)

Procedure:

In a round-bottom flask equipped with a magnetic stirrer, dissolve N,N-diphenylaniline in
tetrahydrofuran (THF).

o Under agitation, add copper(ll) bromide (CuBr2) to the solution. The molar ratio of substrate
to CuBr2 can be optimized, with a ratio of 1:2 being a potential starting point.[5]

 Allow the reaction to proceed at a controlled temperature (e.g., room temperature to 50°C)
for a duration determined by reaction monitoring.[5] The progress of the reaction can be
monitored by Thin Layer Chromatography (TLC) until the starting material is consumed.[5]

e Upon completion, the THF is removed under reduced pressure.

e The residue is partitioned between ethyl acetate and water. The pH is adjusted to neutral (pH
7) with a saturated sodium carbonate solution.[5]

e The aqueous layer is extracted with ethyl acetate. The combined organic phases are washed
with saturated brine.[5]
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e The organic layer is dried over anhydrous sodium sulfate (Na2S04), filtered, and the solvent
is evaporated under reduced pressure to yield the crude product.[5]

Purification Protocol

The crude 3-Bromo-N,N-diphenylaniline is typically purified by column chromatography on
silica gel, followed by recrystallization.

Materials:

e Crude 3-Bromo-N,N-diphenylaniline

 Silica gel (for column chromatography)

e Hexane

o Ethyl acetate

» Ethanol or a suitable solvent system for recrystallization
Procedure:

e Column Chromatography:

o The crude product is dissolved in a minimal amount of a suitable solvent (e.g.,
dichloromethane or toluene) and adsorbed onto a small amount of silica gel.

o Asilica gel column is prepared using a non-polar eluent such as hexane.
o The adsorbed product is loaded onto the top of the column.

o The column is eluted with a gradient of ethyl acetate in hexane, starting with a low polarity
mixture and gradually increasing the polarity.

o Fractions are collected and analyzed by TLC to identify those containing the pure product.

o The fractions containing the pure product are combined, and the solvent is removed under
reduced pressure.
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» Recrystallization:

o The purified product from column chromatography is dissolved in a minimal amount of a
hot solvent (e.qg., ethanol).

o The solution is allowed to cool slowly to room temperature and then further cooled in an
ice bath to induce crystallization.

o The resulting crystals are collected by filtration, washed with a small amount of cold
solvent, and dried under vacuum to yield high-purity 3-Bromo-N,N-diphenylaniline.

Quality Control and Procurement Workflow

The following diagram illustrates a typical workflow for the procurement and quality verification
of high-purity 3-Bromo-N,N-diphenylaniline for research and development purposes.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1284278?utm_src=pdf-body
https://www.benchchem.com/product/b1284278?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1284278?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Procurement and Quality Verification Workflow

Procurement

Identify Potential Suppliers

Request Quotes and Specifications

Evaluate Supplier Documentation (CoA, TDS)

Select Supplier and Place Order

Il\/laterial Shipment
|

In-House Quality Verification

Receive Material and Quarantine

Perform Identity Confirmation (e.g., NMR, MS)

Conduct Purity Analysis (e.g., HPLC, GC)

Compare Results with Supplier CoA

Release for Use or Reject Batch

Click to download full resolution via product page
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Caption: A flowchart outlining the key steps in sourcing and validating the quality of 3-Bromo-
N,N-diphenylaniline.

Synthesis Pathway Overview

The synthesis of 3-Bromo-N,N-diphenylaniline is typically achieved through the electrophilic
bromination of N,N-diphenylaniline. The choice of brominating agent and reaction conditions
can influence the regioselectivity and yield of the desired meta-substituted product.
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Caption: A simplified diagram illustrating the synthesis and purification of 3-Bromo-N,N-
diphenylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 3-Bromo-N,N-diphenylaniline 97 78600-33-6 [sigmaaldrich.com]

e 2. biocompare.com [biocompare.com]

e 3. 78600-33-6|3-Bromo-N,N-diphenylaniline|BLD Pharm [bldpharm.com]
e 4. Page loading... [guidechem.com]

e 5. CN102993022A - Preparation method of bromoaniline - Google Patents
[patents.google.com]

 To cite this document: BenchChem. [Commercial Suppliers of High-Purity 3-Bromo-N,N-
diphenylaniline: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1284278#commercial-suppliers-of-high-purity-3-
bromo-n-n-diphenylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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